Cas no 1020034-40-5 (7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid)

• Product Name: 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid
• CAS No: 1020034-40-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD09994650
• CID: 4559324
• PubChem ID: 55267874
• Update Time: 2025-06-29

7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-METHYLIMIDAZO[1,2-A]PYRIMIDINE-3-CARBOXYLIC ACID
• AM806203
• W10249
• 7-METHYLIMIDAZO[1,2-A]PYRIMIDINE-3-CARBOXYLICACID
• 1020034-40-5
• MFCD09994650
• AKOS006314169
• CS-0440022
• BS-42917
• SY322817
• 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid

• MDL： MFCD09994650
• Inchi： 1S/C8H7N3O2/c1-5-2-3-11-6(7(12)13)4-9-8(11)10-5/h2-4H,1H3,(H,12,13)
• InChI Key： NUPHOHVAZPCLSS-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2N=C(C)C=CN21)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.5
• Molecular Weight: g/mol

Additional information on 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid

Recent Advances in the Study of 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid (CAS: 1020034-40-5)

7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid (CAS: 1020034-40-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate or scaffold in the design of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and potential pharmacological applications.

One of the most notable advancements in the study of 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid is its application in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Researchers have successfully utilized this compound as a building block to synthesize derivatives with enhanced selectivity and potency against specific kinase targets. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that modifications at the 7-methyl position and the carboxylic acid moiety could significantly influence the binding affinity and inhibitory activity of the resulting compounds.

In addition to its role in kinase inhibition, 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid has also been explored for its potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs are one of the largest families of membrane proteins and are involved in numerous physiological processes. Preliminary in vitro studies have shown that certain derivatives of this compound exhibit promising activity as allosteric modulators of specific GPCR subtypes, opening new avenues for the development of novel therapeutics with reduced side effects compared to traditional orthosteric ligands.

The synthetic routes to 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid have also been optimized in recent years. A study published in Organic Letters described a novel, high-yield synthesis method using a one-pot multicomponent reaction, which significantly reduces the number of steps and improves overall efficiency. This advancement is particularly important for large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive preclinical studies. However, the compound's versatile scaffold and the growing body of research supporting its pharmacological potential make it a valuable candidate for continued investigation in the field of drug discovery.

In conclusion, 7-Methylimidazo[1,2-A]pyrimidine-3-carboxylic acid (CAS: 1020034-40-5) represents a promising chemical scaffold with diverse applications in medicinal chemistry. Recent studies have shed light on its potential as a kinase inhibitor and GPCR modulator, as well as improved synthetic methodologies for its production. Future research should focus on addressing the remaining challenges and exploring new therapeutic avenues for this compound and its derivatives.